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Introduction: The Significance of 3-Methoxy-2(1H)-
pyridone
3-Methoxy-2(1H)-pyridone (CAS No: 20928-63-6) is a heterocyclic organic compound with a

molecular formula of C₆H₇NO₂ and a molecular weight of 125.13 g/mol .[1][2] Its pyridone core

is a privileged scaffold in medicinal chemistry, and this particular derivative serves as a crucial

starting reagent and building block in the synthesis of more complex molecules. Notably, it has

been utilized in the total synthesis of the microbial siderophore cepabactin and in the creation

of azabenzoisocoumarins. For researchers in drug discovery and process development, a

thorough understanding of its fundamental physical properties, such as melting and boiling

points, is paramount for identification, purity assessment, and the design of synthetic and

purification protocols.

This guide provides a detailed analysis of the melting and boiling points of 3-Methoxy-2(1H)-
pyridone, grounded in available literature data and established experimental principles. It is

designed to equip scientists with both the foundational data and the practical methodologies

required for their work.

Part 1: Melting Point Analysis
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The melting point is one of the most critical physical constants for a crystalline solid, serving as

a primary indicator of both identity and purity.[3] For 3-Methoxy-2(1H)-pyridone, which exists

as a solid at room temperature, the melting point is a well-characterized property.

Reported Melting Point Data
Multiple commercial and database sources have reported the melting point of 3-Methoxy-
2(1H)-pyridone. The consistency of these values across different suppliers underscores their

reliability. A summary of this data is presented below.

Reported Melting Point (°C) Source

115-117 Sigma-Aldrich

115 Stenutz[1]

113.0 - 115.0 Thermo Scientific Chemicals[4]

The narrow range reported (typically 1-2°C) is characteristic of a pure crystalline compound.[3]

Impurities introduce defects into the crystal lattice, which disrupts the intermolecular forces

holding the solid together. Overcoming these weakened and disordered forces requires less

energy, resulting in both a depression of the melting point and a broadening of the melting

range. Therefore, observing a sharp melting point within the established literature range

provides a high degree of confidence in the sample's purity.

Expertise in Practice: The Causality of Melting Point
Determination
The choice of methodology for melting point determination is not merely procedural; it is rooted

in the principles of heat transfer and phase equilibrium. The goal is to heat the sample slowly

and uniformly, ensuring that the temperature recorded by the thermometer is a true reflection of

the sample's temperature at the moment of phase transition.[3] Rapid heating can cause the

thermometer reading to lag behind the actual sample temperature, leading to an erroneously

high and broad melting range.[5] A slow heating rate of approximately 1-2°C per minute near

the expected melting point is crucial for achieving thermal equilibrium between the heating

block, the capillary tube, the sample, and the thermometer.
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Protocol for Accurate Melting Point Determination
This protocol describes the use of a modern digital melting point apparatus (e.g., a Mel-Temp).

Methodology:

Sample Preparation:

Ensure the 3-Methoxy-2(1H)-pyridone sample is completely dry and finely powdered. If

necessary, gently crush the crystals on a watch glass.[6]

Take a glass capillary tube (sealed at one end) and dip the open end into the powdered

sample.

Gently tap the sealed end of the tube on a hard surface to pack the powder into a dense

column approximately 2-3 mm high.[5] Proper packing ensures efficient and uniform heat

transfer.

Apparatus Setup:

Place the packed capillary tube into the sample holder of the melting point apparatus.

Set a plateau temperature approximately 5-10°C below the expected melting point (e.g.,

set to 105°C).

Measurement:

Initiate heating. The apparatus will heat rapidly to the plateau temperature.

Once the plateau is reached, set a slow heating ramp rate of 1-2°C per minute.

Observe the sample through the magnifying lens.

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the last solid particle melts completely.[6]

Reporting:
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The result should be reported as a range from T₁ to T₂. For a pure sample, this range

should be narrow (e.g., 114-115°C) and fall within the literature values.

Allow the apparatus to cool sufficiently before performing a repeat measurement for

confirmation.

Workflow for Purity Assessment via Melting Point
The following diagram illustrates the logical workflow for using melting point determination to

assess the purity of a synthesized or procured batch of 3-Methoxy-2(1H)-pyridone.

Prepare Sample of
3-Methoxy-2(1H)-pyridone

Determine Melting Point Range
(Slow Heating, ~1-2°C/min)

Compare with Literature Value
(113-117°C)

Is the range sharp (<2°C)
AND within the literature range?

Conclusion: Sample is of
High Purity

Yes

Conclusion: Sample is Impure
or Incorrect

No

Action: Recrystallize or
Purify Sample
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Caption: Workflow for purity verification using melting point analysis.

Part 2: Boiling Point Analysis
Unlike its melting point, an experimentally determined boiling point for 3-Methoxy-2(1H)-
pyridone at standard atmospheric pressure is not readily reported in scientific literature or

chemical databases. This absence of data is instructive and suggests several key

considerations for the practicing scientist.

Expert Insights: Why is the Boiling Point Not Reported?
The molecular structure of 3-Methoxy-2(1H)-pyridone provides clues to its expected boiling

behavior.

Polarity and Hydrogen Bonding: The pyridone ring, with its amide-like character, is highly

polar. The molecule can exist in tautomeric equilibrium with its 2-hydroxy-3-methoxypyridine

form, allowing for strong intermolecular hydrogen bonding. These forces require a significant

amount of energy to overcome for the substance to transition into the gaseous phase.[7]

High Molecular Weight: While not exceptionally large, its molecular weight (125.13 g/mol )

contributes to stronger van der Waals forces compared to smaller molecules.[7]

Thermal Stability: Compounds with high boiling points are often susceptible to thermal

decomposition at or near their boiling temperature under atmospheric pressure. This can

make a standard boiling point determination impractical and irrelevant, as the compound

would be degrading rather than boiling cleanly.

For comparison, the related but different compound 3-Methoxy-2-methyl-1H-pyridin-4-one has

a predicted boiling point of 252.7 ± 40.0 °C, indicating that the boiling point for the title

compound is likely well above 200°C.[8] Another related compound, 3-methoxypyridine, boils at

a much lower temperature of 65°C, but this is under reduced pressure (15 mmHg), which is a

common technique for distilling high-boiling liquids.
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Protocol for Boiling Point Determination (Micro-Boiling
Point Method)
Given the small quantities often handled in research and the high expected boiling point, a

micro-boiling point determination using the Thiele tube or a similar apparatus is the most

appropriate method. This technique requires only a small amount of sample.

Methodology:

Sample Preparation:

Add a small amount (a few milliliters) of the liquid sample into a small test tube (fusion

tube).[9] Note: This would require melting 3-Methoxy-2(1H)-pyridone first.

Take a capillary tube and seal one end using a flame.[9]

Place the sealed capillary tube into the fusion tube with the open end submerged in the

liquid.[10]

Apparatus Setup:

Attach the fusion tube to a thermometer, ensuring the sample is level with the

thermometer bulb.

Place the assembly into a heating bath (e.g., a Thiele tube filled with mineral oil or an

aluminum block).[6][9]

Measurement:

Begin heating the bath gently. As the temperature rises, air trapped in the capillary tube

will expand and slowly bubble out.[10]

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates the liquid's vapor pressure is overcoming the external

pressure.

Turn off the heat and allow the bath to cool slowly.
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The stream of bubbles will slow down and stop. The exact moment the liquid begins to be

drawn back into the capillary tube is the point at which the external pressure equals the

vapor pressure of the liquid.

Record the temperature at this precise moment. This is the boiling point.

Consideration for High-Boiling Compounds: If decomposition is observed (e.g., darkening of

the sample) before boiling occurs, the determination should be stopped. In such cases, the

boiling point should be determined under reduced pressure (vacuum distillation), and the

pressure must be recorded along with the temperature.[11]

Decision Framework for Boiling Point Determination
Researchers must decide whether an atmospheric or vacuum-based method is more

appropriate. This decision is critical for preserving the integrity of the compound.
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Caption: Decision-making process for boiling point methodology.

Conclusion
The physical properties of 3-Methoxy-2(1H)-pyridone are foundational to its application in

scientific research. The melting point is well-defined in the range of 113-117°C, serving as a

reliable benchmark for purity and identity.[4] In contrast, a definitive boiling point at atmospheric

pressure is not established, likely due to the compound's high polarity, potential for hydrogen

bonding, and risk of thermal decomposition at elevated temperatures. Researchers should

therefore rely on melting point analysis for routine characterization and employ micro-boiling or

vacuum distillation techniques with caution if a boiling point is required for specific applications

like purification. Adherence to the detailed protocols and logical frameworks presented in this
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guide will ensure the generation of accurate and reliable data, upholding the principles of

scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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